Cas no 61308-49-4 (2H-1,3-Oxazin-2-one, 3-butyltetrahydro-)

• Product Name: 2H-1,3-Oxazin-2-one, 3-butyltetrahydro-
• CAS No: 61308-49-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 484878
• PubChem ID: 13795981
• Update Time: 2025-04-19

2H-1,3-Oxazin-2-one, 3-butyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Oxazin-2-one, 3-butyltetrahydro-
• 3-butyl-1,3-oxazinan-2-one
• DTXSID70549734
• 61308-49-4

• Inchi： 1S/C8H15NO2/c1-2-3-5-9-6-4-7-11-8(9)10/h2-7H2,1H3
• InChI Key： HIHCQFLBISZDOV-UHFFFAOYSA-N
• SMILES： O1C(N(CCCC)CCC1)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54